Cas no 1249364-22-4 (2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine)
1249364-22-4 structure
Product Name:2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine
CAS No:1249364-22-4
MF:C9H12ClN3
MW:197.664680480957
CID:2121979
Update Time:2023-11-19
2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine
- 2-chloro-4-(2-methylpyrrolidin-1-yl)pyrimidine
- CID 62342852
- Pyrimidine, 2-chloro-4-(2-methyl-1-pyrrolidinyl)-
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- Inchi: 1S/C9H12ClN3/c1-7-3-2-6-13(7)8-4-5-11-9(10)12-8/h4-5,7H,2-3,6H2,1H3
- InChI Key: GMGWYJXYHKPWQZ-UHFFFAOYSA-N
- SMILES: ClC1=NC=CC(=N1)N1CCCC1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Topological Polar Surface Area: 29
Experimental Properties
- Density: 1.217±0.06 g/cm3(Predicted)
- Boiling Point: 347.8±15.0 °C(Predicted)
- pka: 3.58±0.31(Predicted)
2-chloro-4-(2-methyl-1-pyrrolidinyl)Pyrimidine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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